Cas no 112398-75-1 (5-chloro-1-methyl-1H-Indole)

• Product Name: 5-chloro-1-methyl-1H-Indole
• CAS No: 112398-75-1
• MF: C₉H₈ClN
• MW: 165.619521141052
• MDL: MFCD11044848
• CID: 1099264
• PubChem ID: 10855843
• Update Time: 2025-04-20

5-chloro-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-Indole
• 5-Chloro-1-methylindole
• 1-methyl-5-chloroindole
• 5-chloranyl-1-methyl-indole
• 5-chloro-1-methyl-indole
• 5-chloro-N-methylindole
• N-methyl-5-chloroindole
• SY243350
• MFCD11044848
• 1H-Indole, 5-chloro-1-methyl-
• A802569
• DTXSID30445985
• UAUJZFNYIBXEDG-UHFFFAOYSA-N
• BS-26048
• AKOS006307604
• DB-060206
• 112398-75-1
• SCHEMBL1092569

• MDL： MFCD11044848
• Inchi： 1S/C9H8ClN/c1-11-5-4-7-6-8(10)2-3-9(7)11/h2-6H,1H3
• InChI Key： UAUJZFNYIBXEDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=CN2C

Computed Properties

• Exact Mass: 165.03500
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93000
• LogP: 2.83170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles